5-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorobenzyl)pyridin-2(1H)-one
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Description
5-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorobenzyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C22H18FN3O4 and its molecular weight is 407.401. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activities
One line of research focuses on the synthesis of novel compounds for evaluating their antimicrobial and anticancer activities. For instance, 1,3,4-oxadiazole N-Mannich bases were synthesized and assessed for their in vitro inhibitory activity against pathogenic bacteria and the yeast-like fungus Candida albicans. Certain derivatives demonstrated broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Additionally, the anti-proliferative activity of these compounds was evaluated against various cancer cell lines, with some compounds showing optimum activity against prostate, colorectal, hepatocellular carcinoma, and breast cancer cell lines (Al-Wahaibi et al., 2021).
Antioxidant Activity
Another area of interest is the antioxidant activity of 1,3,4-oxadiazole derivatives. A study comparing the antioxidant activity of compounds containing heteroaromatic and aromatic rings found that those with an aromatic group at the 2nd position exhibited significant activity, highlighting the impact of aromatic groups on enhancing free radical scavenging activity (Maheshwari et al., 2011).
Synthesis and Evaluation of Novel Compounds
Research also includes the design and synthesis of novel compounds incorporating 1,3,4-oxadiazole motifs for various applications. For example, compounds were synthesized and tested for their antimicrobial activity and cytotoxicity, with some showing potent antibacterial and antifungal activities. These studies also explore the structure-activity relationships to identify physico-chemical properties influencing their biological activities (Desai et al., 2016).
Photophysical and Chemosensory Applications
Additionally, compounds with 1,3,4-oxadiazole units have been investigated for their photophysical properties and potential applications as fluorescent chemosensors. A study on the synthesis, photophysical, and physicochemical investigation of a novel pyrazoline derivative as a fluorescent chemosensor for Fe3+ ion detection highlights the utility of these compounds in environmental and analytical chemistry (Khan, 2020).
Properties
IUPAC Name |
5-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-fluorophenyl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O4/c1-28-18-8-6-15(11-19(18)29-2)21-24-22(30-25-21)16-7-9-20(27)26(13-16)12-14-4-3-5-17(23)10-14/h3-11,13H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVJULZOBKKONOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC4=CC(=CC=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.